Cas no 154771-49-0 (Cytidine,2',3'-dideoxy-, 5'®P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI))

• Product Name: Cytidine,2',3'-dideoxy-, 5'®P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI)
• CAS No: 154771-49-0
• MF: C₉H₁₂N₃Na₄O₁₁P₃S
• MW: 555.150446891785
• CID: 106709
• PubChem ID: 102602140
• Update Time: 2025-04-18

Cytidine,2',3'-dideoxy-, 5'®P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 2',3'-DIDEOXYCYTIDINE-5'-O-(1-THIOTRIPHOSPHATE) SODIUM SALT
• Cytidine,2',3'-dideoxy-, 5'&reg
• 2', 3'- DIDEOXYCYTIDINE- 5'- O- (1- THIOTRIPHOSPHATE), RP-
• DDCTP-α-S SODIUM SALT
• P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI)
• DDCTP-ALPHA-S SODIUM SALT
• 2’,3’-dideoxycytidine-5’-o-(1-thiotriphosphate),rp-/sp-isomers(rp-/sp-ddctp-alpha-s),sodiumsalt
• 154771-49-0
• Cytidine,2',3'-dideoxy-, 5'®P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)),sodium salt (9CI)

• Inchi： 1S/C9H16N3O11P3S.4Na/c10-7-3-4-12(9(13)11-7)8-2-1-6(21-8)5-20-26(19,27)23-25(17,18)22-24(14,15)16;;;;/h3-4,6,8H,1-2,5H2,(H,17,18)(H,19,27)(H2,10,11,13)(H2,14,15,16);;;;/q;4*+1/p-4/t6-,8+,26?;;;;/m0..../s1
• InChI Key： NSXFJSOFTIAOQU-LPYYGZKZSA-J
• SMILES： S=P([O-])(OP(=O)([O-])OP(=O)([O-])[O-])OC[C@@H]1CC[C@H](N2C(N=C(C=C2)N)=O)O1.[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 554.90000
• Monoisotopic Mass: 554.89961750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 254Ų

Experimental Properties

• PSA: 285.73000
• LogP: 2.94740